1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone

• IUPAC Name: 1-(azetidin-1-yl)-2-(2-methoxyphenyl)ethanone
• InChI: InChI=1S/C12H15NO2/c1-15-11-6-3-2-5-10(11)9-12(14)13-7-4-8-13/h2-3,5-6H,4,7-9H2,1H3
• InChI Key: GMVPZNISSPMFDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CCC2
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol

Description

1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone, also known as AZET, is a chemical compound commonly used in scientific research. AZET is a ketone derivative that belongs to the family of phenyl ketones. This compound has been widely studied due to its unique chemical properties and its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone is not fully understood. However, it is believed that 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone may interact with certain enzymes and proteins in the body, leading to changes in their activity. This may result in various biochemical and physiological effects.
Biochemical and Physiological Effects:
1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone has also been shown to have antioxidant properties and has been studied for its potential use in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone in lab experiments is its unique chemical properties. It has a ketone group and a phenyl ring, which make it a versatile building block for the synthesis of other compounds. However, one of the limitations of using 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone in lab experiments is its potential toxicity. It is important to handle 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone with care and to follow proper safety protocols when working with this compound.

Future Directions

There are many potential future directions for research involving 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone. One area of research may involve the synthesis of other ketone derivatives using 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone as a building block. Another area of research may involve the study of 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone's potential use in the treatment of various diseases, such as inflammatory and oxidative stress-related diseases. Additionally, further research may be needed to fully understand the mechanism of action of 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone and its potential interactions with enzymes and proteins in the body.

Synthesis Methods

1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone can be synthesized through various methods, including the reaction of 2-methoxyacetophenone with azetidine in the presence of a base. Another method involves the reaction of 2-methoxyacetophenone with azetidine in the presence of a Lewis acid catalyst.

Scientific Research Applications

1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone has been used in various scientific research applications, including as a building block for the synthesis of other compounds. It has been used in the synthesis of chiral ligands, which have been used in asymmetric catalysis. 1-(Azetidin-1-yl)-2-(2-methoxyphenyl)ethanone has also been used in the synthesis of other ketone derivatives, which have been studied for their potential pharmaceutical applications.